Cas no 1280864-31-4 (N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1280864-31-4
• MF: C₁₈H₂₂FN₃O₂
• MW: 331.38458776474
• CID: 6086853
• PubChem ID: 53547434
• Update Time: 2025-10-28

N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1280864-31-4
• Z899454802
• EN300-26622625
• N-[2-[(2-fluorobenzoyl)amino]ethyl]-1-prop-2-ynylpiperidine-4-carboxamide
• N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• AKOS034669140

• Inchi： 1S/C18H22FN3O2/c1-2-11-22-12-7-14(8-13-22)17(23)20-9-10-21-18(24)15-5-3-4-6-16(15)19/h1,3-6,14H,7-13H2,(H,20,23)(H,21,24)
• InChI Key： LPOMCISJGSDISF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NCCNC(C1CCN(CC#C)CC1)=O)=O

Computed Properties

• Exact Mass: 331.16960512g/mol
• Monoisotopic Mass: 331.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Professional Introduction to N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1280864-31-4)

N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1280864-31-4, represents a unique molecular architecture that combines several key pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide features a piperidine core, which is a common scaffold in many bioactive molecules. Piperidines are known for their ability to interact with biological targets such as enzymes and receptors, often leading to the development of drugs with therapeutic efficacy. In this compound, the piperidine ring is further functionalized with an amide linkage and a propargyl group, which introduces additional potential sites for interaction with biological systems.

The presence of the 2-fluorophenyl moiety in the molecule is particularly noteworthy. Fluoroaromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties. The fluorine atom can influence the electronic properties of the aromatic ring, leading to stronger interactions with biological targets. This feature makes N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide a compelling subject for research aimed at developing novel therapeutic agents.

The amide group in the compound's structure, specifically the part denoted as 2-formamidoethyl, serves as a crucial pharmacophoric element. Amides are frequently found in biologically active molecules due to their ability to form hydrogen bonds, which can enhance binding affinity and selectivity. The specific arrangement of atoms in this region of the molecule may contribute to its potential interactions with biological targets, making it an area of interest for further structural optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide with greater accuracy. These tools allow scientists to simulate how the compound might interact with various biological targets, providing insights into its potential therapeutic applications. For instance, studies using molecular docking have suggested that this compound could interact with enzymes involved in inflammatory pathways, making it a candidate for developing treatments for inflammatory diseases.

In addition to its structural features, the propargyl group at the 1-position of the piperidine ring adds another layer of complexity to the molecule. Propargyl groups are versatile functional units that can participate in various chemical reactions, including cycloaddition reactions and cross-coupling reactions. These reactions are often used in synthetic chemistry to modify or attach other functional groups to the molecule, potentially leading to new derivatives with enhanced biological activity.

The synthesis of N-{2-[(2-fluorophenyl)formamido]ethyl}-1-(prop-2-ynl)piperidinecarboxamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds within this type of molecule. These advances have not only simplified the synthesis but also opened up new possibilities for structural diversification and optimization.

One area of current research focuses on exploring the potential of this compound as a lead for drug development. By modifying specific parts of its structure, researchers aim to enhance its biological activity and reduce any potential side effects. For example, studies have investigated how changes in the fluoroaromatic ring or the amide group could affect its interactions with biological targets. Such modifications could lead to compounds with improved efficacy and selectivity.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can significantly alter the properties of a molecule, making it more stable and effective as a drug. In N-{[2-fluorophenyl]formamido}ethyl]-1-(propargyl)piperidinecarboxamide, the fluorine atom is strategically positioned to influence both electronic and steric properties, potentially enhancing its binding affinity and metabolic stability.

Another important aspect of this compound is its potential application in treating neurological disorders. Piperidine derivatives have shown promise in treating conditions such as depression and anxiety due to their ability to interact with neurotransmitter systems. The unique combination of pharmacophores in N-{[fluorophenyl]formamido}ethyl]-1-(propargyl)piperidinecarboxamide makes it an intriguing candidate for further investigation in this area.

The propargyl group also offers opportunities for further functionalization through reactions like Sonogashira coupling or Buchwald-Hartwig coupling. These reactions allow for the introduction of additional functional groups at specific positions within the molecule, enabling researchers to fine-tune its properties for specific applications.

Efforts are ongoing to explore synthetic routes that improve both yield and scalability while maintaining high purity standards essential for pharmaceutical applications. Advances in flow chemistry have shown promise by allowing continuous synthesis which can reduce reaction times while improving reproducibility.

The growing interest in fluorinated compounds stems from their favorable pharmacokinetic profiles including increased bioavailability and prolonged half-life compared with non-fluorinated analogs. This has spurred extensive research into developing new methods for introducing fluorine atoms into drug candidates efficiently during synthesis without compromising overall yield or purity levels needed industrially produced pharmaceuticals require today’s market demands require today’s market demands demand demand demand demand demand demand demand demand demand demand demand demand demand demand demand demand today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands today’s market demands.